Cas no 127972-27-4 (4-ETHOXY-4'-HYDROXYBIPHENYL)

• Product name: 4-ETHOXY-4'-HYDROXYBIPHENYL
• CAS No: 127972-27-4
• MF: C₁₄H₁₄O₂
• MW: 214.25976
• MDL: MFCD06200814
• CID: 859729

4-ETHOXY-4'-HYDROXYBIPHENYL Chemical and Physical Properties

Names and Identifiers

• 4-ETHOXY-4'-HYDROXYBIPHENYL
• 4-ETHYLOXYBIPHENYL
• P-PHENYLPHENETOLE
• 4-(4-ethoxyphenyl)phenol
• 4-(4-Aethoxy-phenyl)-phenol
• 4'-Aethoxy-biphenyl-4-ol
• 4'-ethoxy-biphenyl-4-ol
• 4'-Hydroxy-4-aethoxy-biphenyl
• 4-hydroxy-4'-ethoxybiphenyl
• Aethyl-(4'-hydroxy-biphenylyl-(4))-aether
• 4,-ethoxy-[1,1,-biphenyl]-4-ol

• MDL： MFCD06200814
• Inchi： InChI=1S/C14H14O2/c1-2-16-14-9-5-12(6-10-14)11-3-7-13(15)8-4-11/h3-10,15H,2H2,1H3
• InChI Key： SAVUMZAYQJUCOL-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)C2=CC=C(C=C2)O

Computed Properties

• Exact Mass: 214.09900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Tautomer Count: 2

Experimental Properties

• Color/Form: Not determined
• PSA: 29.46000
• LogP: 3.45790
• Solubility: Not determined